Cas no 61941-60-4 (Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)-)

Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)- structure
61941-60-4 structure
Product Name:Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)-
CAS No:61941-60-4
MF:C17H17NO3
MW:283.321784734726
CID:1631101
Update Time:2024-09-11

Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-benzoyl-2-(dimethylamino)-
    • Inchi: 1S/C17H17NO3/c1-18(2)16-13(11-15(19)20)9-6-10-14(16)17(21)12-7-4-3-5-8-12/h3-10H,11H2,1-2H3,(H,19,20)
    • InChI Key: YWLBYZXTJKMZPN-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)=CC=CC(C(=O)C2=CC=CC=C2)=C1N(C)C

Computed Properties

  • Exact Mass: 283.12091

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Predicted)
  • Melting Point: 144-145 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 499.3±45.0 °C(Predicted)
  • PSA: 57.61
  • pka: 3.81±0.10(Predicted)
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